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Abstract

Dodecyl isobutyrate, a long-chain ester, is primarily recognized for its application as a
flavoring and fragrance agent.[1][2] This technical guide synthesizes the available scientific
information regarding its physicochemical properties, toxicological data, and explores the
current understanding of its biological activity, which is primarily limited to its sensory attributes.
While direct evidence for therapeutic biological activity is not present in the current body of
scientific literature, this document aims to provide a comprehensive overview for researchers
and professionals in drug development and chemical safety assessment.

Introduction

Dodecyl isobutyrate (CAS No. 6624-71-1) is the ester of dodecanol (lauryl alcohol) and
isobutyric acid.[1] It is characterized by a faint, oily, and fruity odor, which has led to its use in
the flavor and fragrance industry.[1] From a biochemical perspective, it is a lipid molecule that
can be hydrolyzed into its constituent alcohol and carboxylic acid. While the biological activities
of long-chain alcohols and short-chain fatty acids like butyrate are individually studied, the
specific biological effects of their esterified form, dodecyl isobutyrate, remain largely
uninvestigated beyond its organoleptic properties.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1330305?utm_src=pdf-interest
https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1036251.html
https://www.femaflavor.org/flavor-library/dodecyl-isobutyrate
https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://www.thegoodscentscompany.com/data/rw1036251.html
https://www.thegoodscentscompany.com/data/rw1036251.html
https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

A summary of the key physicochemical properties of dodecyl isobutyrate is presented in

Table 1. These properties are crucial for understanding its potential absorption, distribution,

metabolism, and excretion (ADME) profile.

Property Value Reference
Molecular Formula C16H3202 [3]
Molecular Weight 256.42 g/mol [3]
Appearance Colorless clear liquid [1]
Odor Faint oily, fatty, fruity [1]
Specific Gravity 0.854 - 0.860 @ 20°C [1]

Refractive Index

1.432 - 1.436 @ 20°C

[1]

Boiling Point

299.00 °C @ 760.00 mm Hg

[1]

Flash Point

274.00 °F (134.44 °C)

[1]

Water Solubility

0.04267 mg/L @ 25°C

(estimated)

[1]

LogP (o/w)

6.743 (estimated)

[1]

Toxicological Profile and Safety Assessment

The safety of dodecyl isobutyrate has been evaluated for its use as a flavoring agent. The
Joint FAO/WHO Expert Committee on Food Additives (JECFA) concluded that it poses "no
safety concern at current levels of intake when used as a flavouring agent".[3] A summary of

available toxicological information is provided in Table 2.
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Parameter Finding Reference
Oral/Parenteral Toxicity Not determined [1]

Dermal Toxicity Not determined [1]
Inhalation Toxicity Not determined [1]

FEMA Number 3452 [1][2]

No safety concern at current
JECFA Evaluation levels of intake when used as [3]

a flavouring agent.

Potential Biological Activity: A Postulation

Currently, there is a significant lack of published research on the specific biological activities of
dodecyl isobutyrate beyond its sensory perception. However, based on its constituent
molecules, dodecanol and isobutyric acid, some potential areas for future investigation can be
hypothesized.

Hydrolysis and Bioavailability: Upon ingestion, it is plausible that dodecyl isobutyrate could be
hydrolyzed by esterases in the gastrointestinal tract or after absorption into its parent alcohol
and acid. The biological effects would then depend on the systemic and local concentrations of
dodecanol and isobutyric acid.

Potential Influence of Butyrate: Butyrate, a short-chain fatty acid, is known to have a range of
biological effects, including serving as an energy source for colonocytes and potentially
influencing metabolic health. For instance, oral butyrate supplementation has been studied for
its therapeutic effects in pediatric obesity.[4] However, it is crucial to note that the delivery of
butyrate via dodecyl isobutyrate would have a different pharmacokinetic profile than direct
sodium butyrate administration.

Role of Dodecanol: Dodecanol is a fatty alcohol that can be incorporated into lipid metabolic
pathways. Its effects would depend on the concentration and tissue distribution following the
hydrolysis of the ester.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.thegoodscentscompany.com/data/rw1036251.html
https://www.thegoodscentscompany.com/data/rw1036251.html
https://www.thegoodscentscompany.com/data/rw1036251.html
https://www.thegoodscentscompany.com/data/rw1036251.html
https://www.femaflavor.org/flavor-library/dodecyl-isobutyrate
https://pubchem.ncbi.nlm.nih.gov/compound/Dodecyl-butyrate
https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/36469320/
https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The logical relationship for the potential metabolic fate and subsequent biological activity of
dodecyl isobutyrate can be visualized as follows:

Hydrolysis Products Potential Biological Activity

Lipid Metabolism

Ingestion & Absorption Metabolism

Dodecyl Isobutyrate Esterases

Dodecanol

Isobutyric Acid Energy Source / Metabolic Regulation

Click to download full resolution via product page
Caption: Hypothetical metabolic pathway of dodecyl isobutyrate.

Experimental Protocols for Future Investigation

Given the dearth of information, foundational research is required to elucidate any potential
biological activity of dodecyl isobutyrate. The following outlines a potential experimental
workflow.

A. In Vitro Hydrolysis Assay:

o Objective: To determine the stability of dodecyl isobutyrate in simulated gastric and
intestinal fluids and its susceptibility to enzymatic hydrolysis.

» Methodology:

o Prepare simulated gastric fluid (SGF) and simulated intestinal fluid (SIF) with and without
relevant esterases (e.g., lipase).

o Incubate dodecyl isobutyrate in these fluids at 37°C.

o At various time points, extract the samples and analyze for the presence of dodecyl
isobutyrate, dodecanol, and isobutyric acid using gas chromatography-mass
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spectrometry (GC-MS) or high-performance liquid chromatography (HPLC).
B. Cell Viability and Cytotoxicity Assays:
» Objective: To assess the effect of dodecyl isobutyrate on cell viability in various cell lines.
o Methodology:
o Culture relevant cell lines (e.g., Caco-2 for intestinal epithelium, HepG2 for liver cells).
o Treat cells with a range of concentrations of dodecyl isobutyrate.

o After a defined incubation period, assess cell viability using standard assays such as MTT
(3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or LDH (lactate
dehydrogenase) release.

C. Anti-inflammatory Activity Screening:

o Objective: To investigate if dodecyl isobutyrate or its hydrolysis products can modulate

inflammatory responses.
o Methodology:

o Use a cell model of inflammation, such as lipopolysaccharide (LPS)-stimulated
macrophages (e.g., RAW 264.7).

o Pre-treat cells with dodecyl isobutyrate followed by LPS stimulation.

o Measure the production of pro-inflammatory cytokines (e.g., TNF-a, IL-6) using ELISA or
gPCR.

The following diagram illustrates a generalized workflow for preliminary biological activity

screening:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://www.benchchem.com/product/b1330305?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Experimental Workflow for Biological Activity Screening
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Caption: Workflow for initial biological screening of dodecyl isobutyrate.

Conclusion and Future Directions

Dodecyl isobutyrate is a well-characterized fragrance and flavor ingredient with a favorable
safety profile for this application. However, its potential for other biological activities remains an
unexplored area of research. Future investigations should focus on its metabolic fate, starting
with in vitro hydrolysis studies, followed by systematic screening for cytotoxic, anti-

inflammatory, and other relevant biological effects. Such studies will be crucial in determining if
dodecyl isobutyrate or its metabolites have any therapeutic potential beyond their current use
in the consumer products industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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